7-chloro-4-hydroxy-3-(3-methoxyphenyl)-2(1H)-quinolone

• Molecular Formula: C16H12ClNO3
• Molecular Weight: 301.72 g/mol
• IUPAC Name: 7-chloro-4-hydroxy-3-(3-methoxyphenyl)-1H-quinolin-2-one
• InChI: InChI=1S/C16H12ClNO3/c1-21-11-4-2-3-9(7-11)14-15(19)12-6-5-10(17)8-13(12)18-16(14)20/h2-8H,1H3,(H2,18,19,20)
• InChI Key: PVPZYWNEINEDRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=C(C3=C(C=C(C=C3)Cl)NC2=O)O

Description

7-chloro-4-hydroxy-3-(3-methoxyphenyl)-2(1H)-quinolone is a useful research compound. Its molecular formula is C16H12ClNO3 and its molecular weight is 301.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the foregoing amide (0.50 g, 1.5 mmol) in tetrahydrofuran (20 ml) was added a solution of potassium hexamethyldisilazide in toluene (0.5M, 8 ml, 4 mmol) and the resulting mixture stirred for 1.5 h under a nitrogen atmosphere. Methanol (3 ml) was then added and the solution evaporated. The residue remaining was partitioned between diethyl ether (10 ml) and aqueous sodium hydroxide (0.5M, 20 ml) and the aqueous layer acidified with hydrochloric acid (5M). The precipitated solid was collected, washed with water and recrystallised from dimethylformamide to afford the title compound as a colourless solid; m.p.>320° C. (dec) (Found: C, 63.44; H, 3.89; N, 4.54. C16H12ClNO3 requires C, 63.69; H, 4.01; N, 4.64%); δH (DMSO-d6) 3.76 (3H, s, OCH3), 6.88-6.94 (3H, m, ArH), 7.20 (1H, dd, J 8.7 and 2.1 Hz, 6-H), 7.28-7.32 (2H, m, ArH), 7.91 (1H, d, J 8.7 Hz, 5-H), 10.24 (1H, br s, OH) and 11.48 (1H, s, NH); m/z 301 (M+).